2-Undecen-1-al - 10,10,11,11,11-d5

• Molecular Formula: C11H15D5O
• Molecular Weight: 173.307
• Synonyms: 2-Undecen-1-al-10,10,11,11,11-d5

Description

2-Undecen-1-al (CAS 2463-77-6) is an α,β-unsaturated aldehyde with the molecular formula C₁₁H₂₀O, characterized by a double bond at position 2 and an aldehyde group at position 1. The deuterated analog, 2-Undecen-1-al - 10,10,11,11,11-d5, incorporates five deuterium atoms at carbons 10 and 11, resulting in a molecular formula of C₁₁H₁₅D₅O and a molecular weight of 173.28 g/mol (vs. 168.28 g/mol for the non-deuterated form) . This isotopic labeling enhances its utility in mass spectrometry (as an internal standard) and nuclear magnetic resonance (NMR) studies due to distinct spectral signatures .

Comparison with Similar Compounds

10-Undecenal (Undec-10-enal, CAS 112-45-8)

• Structure : A positional isomer of 2-Undecen-1-al, with the double bond at position 10 and the aldehyde at position 1. Molecular formula: C₁₁H₂₀O .
• the conjugated system in 2-Undecen-1-al) likely reduces reactivity and alters volatility .
• Applications : Widely used in perfumery (FEMA 3095) and flavoring due to its "fresh, citrus-like" odor, contrasting with 2-Undecen-1-al’s "sharp, aldehydic" profile .

Undecan-1-al (n-Undecylaldehyde, CAS 112-45-8)

• Comparison : The absence of a double bond increases stability against oxidation but reduces reactivity in conjugate addition reactions. Boiling point is higher (~243°C) due to stronger van der Waals forces .

2-Dodecenal (CAS 4826-62-4)

• Structure : A 12-carbon α,β-unsaturated aldehyde with a double bond at position 2. Molecular formula: C₁₂H₂₂O .
• Comparison : The longer carbon chain increases hydrophobicity and boiling point (~230–235°C), making it less volatile than 2-Undecen-1-al .

2-Ethylidene-10-undecenal (CAS 72894-14-5)

• Structure : Features an ethylidene group (-CH₂CH₂-) at position 2 and a double bond at position 10. Molecular formula: C₁₃H₂₂O .